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Compound of Interest

4-Chloro-3-
Compound Name:
(trifluoromethoxy)benzonitrile

cat. No.: B1356661

In-Depth Technical Guide: 4-Chloro-3-
(trifluoromethoxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Material Safety Data Sheet (MSDS) for 4-Chloro-3-
(trifluoromethoxy)benzonitrile (CAS 886501-50-4) is publicly available. The following
information is a composite guide based on data for the structurally similar compound 4-Chloro-
3-(trifluoromethyl)benzonitrile and general principles of chemical safety. It is intended for
informational purposes and should be supplemented with professional judgment and, where
possible, direct testing.

Chemical Identification and Properties

This section summarizes the known physical and chemical properties of 4-Chloro-3-
(trifluoromethoxy)benzonitrile and its close analogue, 4-Chloro-3-
(trifluoromethyl)benzonitrile.
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4-Chloro-3- 4-Chloro-3-
Property (trifluoromethoxy)benzonit  (trifluoromethyl)benzonitril
rile e
CAS Number 886501-50-4[1] 1735-54-2[2][3]
Molecular Formula CsHsCIFsNOJ1] CsHsCIFsN[2][3]
Molecular Weight 221.56 g/mol [1] 205.56 g/mol [2][3]
- White to almost white
Appearance Not specified
powder/crystal[2]
Melting Point Not specified 63 - 67 °C[2]
Boiling Point Not specified 105 °C at 11 mmHg|[2]
Purity Not specified > 98% (GCO)[2]

Hazard Identification and Safety Precautions

Based on data for analogous compounds, 4-Chloro-3-(trifluoromethoxy)benzonitrile is
anticipated to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and
eye irritation.

GHS Hazard Statements (Anticipated):
o Harmful if swallowed.

e Harmful in contact with skin.

o Causes skin irritation.

o Causes serious eye irritation.

e Harmful if inhaled.

o May cause respiratory irritation.

Precautionary Statements:
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Category Precautionary Statement

Wash face, hands, and any exposed skin
thoroughly after handling.[4][5] Do not eat, drink
or smoke when using this product. Wear
Prevention protective gloves/protective clothing/eye
protection/face protection.[4][5] Avoid breathing
dust/fume/gas/mist/vapors/spray.[5] Use only

outdoors or in a well-ventilated area.[4][5]

IF SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. Rinse mouth.
[4] IF ON SKIN: Wash with plenty of soap and
water. Call a POISON CENTER or doctor if you
feel unwell. If skin irritation occurs: Get medical
advice/attention. Take off contaminated clothing
and wash it before reuse.[4] IF INHALED:
Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4][5] IF IN

EYES: Rinse cautiously with water for several

Response

minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. If eye irritation

persists: Get medical advice/attention.[4][5]

Store in a well-ventilated place. Keep container

Storage .
tightly closed.[5] Store locked up.[4]

) Dispose of contents/container to an approved
Disposal .
waste disposal plant.[4][5]

Experimental Protocols

As no specific experimental protocols for 4-Chloro-3-(trifluoromethoxy)benzonitrile are
available, a general procedure for the synthesis of a related halobenzonitrile is provided as an
illustrative example. This compound is valuable as an intermediate in organic synthesis for
pharmaceuticals and agrochemicals.[2]
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Example Protocol: Synthesis of 4-Fluoro-3-(trifluoromethyl)benzonitrile

This protocol details the conversion of a haloaniline to a benzonitrile, a common transformation
in medicinal chemistry.

e Diazonium Salt Formation:

o Dissolve 10 mmol of 3-trifluoromethyl-4-haloaniline in 10 mL of slightly heated glacial
acetic acid.

o Slowly add 2.5 mL of 12 mol-L~1 sulfuric acid solution and stir until a dark yellow solution is
formed.

o Cool the solution to 0-5°C in an ice-salt bath until a white paste forms.

o Slowly add 10 mL of a pre-cooled (0-5°C) 2 mol-L~t NaNO: solution over approximately 30
minutes to form a reddish-brown diazonium salt solution.[6]

o Cyanation Reaction:
o Neutralize the diazonium salt solution with Na=COs to a pH of 7.0.
o In a separate flask, dissolve 0.84 g (2 mmol) of Ks[Fe(CN)s] in 20 mL of distilled water.

o Add 4.5 mmol of ethylenediamine and 1.5 mmol of Cu(OAc)z and stir at room temperature
for 1 hour.

o Cool this solution to 0-5°C in an ice-salt bath.

o Slowly add the neutralized diazonium salt solution to the Ks[Fe(CN)s] solution over
approximately 1 hour.

o Continue stirring at 0-5°C for 2 hours, during which a reddish-brown precipitate will form.

[6]
o Work-up and Purification:

o Filter the precipitate and wash the solid with dichloromethane.
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[e]

Collect the organic phase.

o

Extract the aqueous phase twice with 1/3 volume of dichloromethane.

[¢]

Combine all organic phases and concentrate under reduced pressure.

[¢]

Purify the crude product by column chromatography using an eluent of petroleum ether:
ethyl acetate (20:1).[6]

Visualizations

The following diagrams illustrate key logical and experimental workflows relevant to handling
and using substituted benzonitriles.
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Emergency Response for Chemical Spill

Chemical Spill Occurs

Evacuate Immediate Area Seek Medical Attention
Alert Others (If Exposed)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use Absorbent Material)

Clean Up Spill
(Follow SDS Protocol)

Decontaminate Area
and Equipment

Dispose of Waste
(As Hazardous Waste)

Click to download full resolution via product page

Caption: General emergency response workflow for a chemical spill.
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Example Synthesis Workflow: Halobenzonitrile

Start: Haloaniline

Diazotization
(NaNOz, Acid)

Cyanation
(e.g., Ks[Fe(CN)s], Cu(OAc)2)

Aqueous Work-up
& Extraction

:

Purification
(Column Chromatography)

Final Product:
Halobenzonitrile

Click to download full resolution via product page

Caption: Example workflow for the synthesis of a halobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-3-(trifluoromethoxy)benzonitrile material safety
data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356661#4-chloro-3-trifluoromethoxy-benzonitrile-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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